5-[(3,4-Dihydroxyphenyl)methylidene]imidazolidine-2,4-dione

• CAS No.: 52036-15-4
• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 5-[(3,4-dihydroxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C10H8N2O4/c13-7-2-1-5(4-8(7)14)3-6-9(15)12-10(16)11-6/h1-4,13-14H,(H2,11,12,15,16)
• InChI Key: BNLLHJGHQCBBLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C2C(=O)NC(=O)N2)O)O

Description

5-[(3,4-Dihydroxyphenyl)methylidene]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3,4-dihydroxybenzaldehyde (2.072 g.) and hydantoin (1.50 g.) in water (15 ml) was heated to 70° to give a clear solution. To this was added monoethanolamine (1.38 g.) and the magnetically stirred mixture was heated (90°-92°, bath temperature) for 4 hours. Within 10 minutes crystallization occurred. The product was allowed to cool to room temperature and was stored overnight. After immersing in an ice-bath, the mixture was acidified with ECl, refrigerated 5 hours, filtered, washed with cold (-10°) 1:1 methanol-water and dried. The title compound was obtained as a pale brown solid: 2.776 g, m.p. 300°-310°. (Trituration with hot absolute ethanol gave a pale brown solid in ca 65% recovery, m.p. 320° decomp.)

Synthesis routes and methods II

Procedure details

5-(3,4-Dihydroxybenzylidene)-hydantoin was prepared in the same manner as in Example 4, except that 45.7 g (0.25 mol) of L-lysine.hydrochloride and 69.1 g (0.50 mol) of 3,4-dihydroxybenzaldehyde were used in lieu of glycine and p-hydroxybenzaldehyde, respectively. During the reaction, the pH of the reaction mixture was 9.4 to 9.2.